![molecular formula C20H20N2O3S B298284 (2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B298284.png)
(2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as EMPT, is a thiazolidinone derivative that has shown promising results in scientific research. This compound has attracted the attention of researchers due to its potential therapeutic applications in various fields, including cancer treatment, anti-inflammatory agents, and antimicrobial agents.
Mechanism of Action
The mechanism of action of (2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the inhibition of various enzymes and proteins involved in cell proliferation and inflammation. This compound has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. Additionally, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that contribute to inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound induces apoptosis in cancer cells by activating caspase-3 and caspase-9, which are essential for programmed cell death. Additionally, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the advantages of (2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one is its high potency and selectivity towards cancer cells, making it a promising candidate for cancer treatment. Additionally, this compound has been found to have low toxicity towards normal cells, reducing the risk of adverse effects. However, the synthesis of this compound is a complex process that requires expertise and precision, making it challenging to obtain a high yield of pure product.
Future Directions
Future research on (2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one could focus on the development of novel synthesis methods that are more efficient and scalable. Additionally, further studies could investigate the potential of this compound as a combination therapy with other anticancer agents to enhance its efficacy. Furthermore, research could focus on the development of this compound analogs with improved potency and selectivity towards cancer cells. Finally, future studies could investigate the potential of this compound as a therapeutic agent for various inflammatory and infectious diseases.
Synthesis Methods
The synthesis of (2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one involves a multistep process that starts with the reaction of 3-methyl-2-thioxo-1,3-thiazolidin-4-one with 3-ethoxy-4-methoxybenzaldehyde in the presence of a catalyst. The resulting intermediate is then subjected to a condensation reaction with aniline to yield the final product. The synthesis of this compound is a complex process that requires expertise and precision to obtain a high yield of pure product.
Scientific Research Applications
(2E,5E)-5-(3-ethoxy-4-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been the subject of extensive scientific research due to its potential therapeutic applications. Several studies have shown that this compound has a significant cytotoxic effect on cancer cells, making it a promising candidate for cancer treatment. Additionally, this compound has been found to exhibit anti-inflammatory and antimicrobial activities, making it a potential candidate for the treatment of various inflammatory and infectious diseases.
properties
Molecular Formula |
C20H20N2O3S |
---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
(5E)-5-[(3-ethoxy-4-methoxyphenyl)methylidene]-3-methyl-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C20H20N2O3S/c1-4-25-17-12-14(10-11-16(17)24-3)13-18-19(23)22(2)20(26-18)21-15-8-6-5-7-9-15/h5-13H,4H2,1-3H3/b18-13+,21-20? |
InChI Key |
JXGDXAIMFOLLLC-ORZNGPHRSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)C)OC |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C)OC |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.